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Compound of Interest

Compound Name:
Desmethyl-YM-298198

hydrochloride

Cat. No.: B1663097 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Desmethyl-YM-298198 hydrochloride is a derivative of the selective, noncompetitive

metabotropic glutamate receptor 1 (mGluR1) antagonist, YM-298198.[1][2][3] Accurate and

consistent preparation of stock solutions is crucial for reliable experimental outcomes in

pharmacological and cell-based assays. These application notes provide detailed protocols for

the preparation, storage, and handling of Desmethyl-YM-298198 hydrochloride stock

solutions to ensure their stability and efficacy for research use.

Physicochemical and Solubility Data
A summary of the key properties and solubility of Desmethyl-YM-298198 hydrochloride is

presented in the table below. This data is essential for calculating the required mass of the

compound for stock solution preparation and for selecting the appropriate solvent.
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Property Value Source(s)

Molecular Weight 364.9 g/mol [1][2]

Molecular Formula C₁₇H₂₁ClN₄OS [1]

Purity >98% [2][3]

Appearance Solid [1]

Solubility in DMSO Soluble up to 50 mM [1][2]

Storage (Solid)
Desiccate at room temperature

or +4°C for long-term storage.
[1][2][3]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[4]

Experimental Protocols
Desmethyl-YM-298198 hydrochloride (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol outlines the steps to prepare a 50 mM stock solution of Desmethyl-YM-298198
hydrochloride in DMSO.

Pre-weighing Preparation:
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Allow the vial of Desmethyl-YM-298198 hydrochloride to equilibrate to room

temperature before opening to prevent condensation of moisture.

Ensure all equipment is clean and calibrated.

Calculating the Required Mass:

To prepare a 50 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

x 1000 (mg/g)

For example, to prepare 1 mL of a 50 mM stock solution: Mass (mg) = 0.050 mol/L x 0.001

L x 364.9 g/mol x 1000 mg/g = 18.245 mg

Weighing the Compound:

Carefully weigh the calculated amount of Desmethyl-YM-298198 hydrochloride using an

analytical balance.

Dissolving the Compound:

Add the weighed compound to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

or sonication may be used to aid dissolution if necessary, though it is readily soluble in

DMSO.[1][2]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can

degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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For long-term storage, store the aliquots at -80°C for up to 6 months.[4] For short-term

storage, -20°C for up to 1 month is acceptable.[4]

Safety and Handling Precautions
Always handle Desmethyl-YM-298198 hydrochloride in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, to avoid skin and eye contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps involved in the preparation of a Desmethyl-YM-
298198 hydrochloride stock solution.
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Caption: Workflow for Preparing Desmethyl-YM-298198 Hydrochloride Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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